Cas no 900027-23-8 (3-(5-bromothiophen-2-yl)propanoic acid)

• Product Name: 3-(5-bromothiophen-2-yl)propanoic acid
• CAS No: 900027-23-8
• MF: C₇H₇BrO₂S
• MW: 235.098280191422
• MDL: MFCD06823990
• CID: 796772
• PubChem ID: 33679772
• Update Time: 2025-06-18

3-(5-bromothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenepropanoicacid, 5-bromo-
• 3-(5-bromothiophen-2-yl)propanoic acid
• SCHEMBL3515628
• 3-(5-bromothiophen-2-yl)propanoicacid
• EN300-193502
• AKOS005207445
• 900027-23-8
• F2167-0031
• FT-0744228
• DTXSID80652804
• DA-01337
• G58375

• MDL： MFCD06823990
• Inchi： 1S/C7H7BrO2S/c8-6-3-1-5(11-6)2-4-7(9)10/h1,3H,2,4H2,(H,9,10)
• InChI Key： HTNISMQPJVTCDJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCC(=O)O)S1

Computed Properties

• Exact Mass: 233.93501g/mol
• Monoisotopic Mass: 233.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 3-(5-bromothiophen-2-yl)propanoic acid

Introduction to 3-(5-bromothiophen-2-yl)propanoic acid (CAS No. 900027-23-8) and Its Emerging Applications in Chemical Biology

3-(5-bromothiophen-2-yl)propanoic acid, identified by the chemical identifier CAS No. 900027-23-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile applications. This compound, featuring a thiophene core substituted with a bromine atom at the 5-position and an acyclic side chain terminating in a carboxylic acid group, presents an intriguing scaffold for medicinal chemistry and material science research.

The molecular structure of 3-(5-bromothiophen-2-yl)propanoic acid encompasses a rigid aromatic system that can serve as a privileged scaffold for drug design. The presence of the bromothiophene moiety not only enhances the compound's lipophilicity but also introduces reactivity sites that are amenable to further functionalization. These characteristics make it a valuable building block for synthesizing more complex molecules, including potential therapeutic agents and advanced materials.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes, particularly those substituted with halogens, have been extensively studied for their roles in antimicrobial, antifungal, and anti-inflammatory applications. The introduction of a bromine atom at the 5-position of the thiophene ring in 3-(5-bromothiophen-2-yl)propanoic acid enhances its interaction with biological targets, making it an attractive candidate for further exploration.

The carboxylic acid group at the end of the side chain provides an additional handle for chemical modifications, enabling the synthesis of esters, amides, or other derivatives that can be tailored for specific biological functions. This flexibility has made 3-(5-bromothiophen-2-yl)propanoic acid a popular intermediate in the development of novel compounds targeting various diseases.

One of the most compelling aspects of 3-(5-bromothiophen-2-yl)propanoic acid is its potential in drug discovery. Researchers have leveraged its structural motif to develop inhibitors of enzymes involved in cancer progression, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of kinases and other signaling proteins critical to disease pathogenesis. The bromine substituent, in particular, has been shown to enhance binding affinity through halogen bonding interactions with protein targets.

Recent advances in computational chemistry have further accelerated the exploration of 3-(5-bromothiophen-2-yl)propanoic acid as a pharmacophore. Molecular docking simulations and virtual screening have identified promising lead compounds derived from this scaffold that exhibit potent activity against resistant bacterial strains and viral pathogens. These computational approaches have not only streamlined the drug discovery process but also provided insights into the structural requirements for optimal biological activity.

Beyond pharmaceutical applications, 3-(5-bromothiophen-2-yl)propanoic acid has found utility in materials science. Its ability to form stable polymers and copolymers has led to its incorporation into advanced coatings and conductive materials. The presence of both aromatic and aliphatic domains in its structure allows for tunable mechanical properties and electronic characteristics, making it suitable for applications in flexible electronics and optoelectronic devices.

The synthesis of 3-(5-bromothiophen-2-yl)propanoic acid itself is another area where innovation has been prominent. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the bromothiophene core with high precision. These advancements have made it easier for researchers to access this compound for their studies.

The safety profile of 3-(5-bromothiophen-2-yl)propanoic acid is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to ensure safe laboratory practices. Its stability under various conditions makes it suitable for long-term storage and transport without significant degradation.

In conclusion,3-(5-bromothiophen-2-yl)propanoic acid (CAS No. 900027-23-8) is a multifaceted compound with significant potential across multiple domains of chemical biology and materials science. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a cornerstone molecule for future research endeavors. As our understanding of its properties continues to expand,3-(5-bromothiophen-2-yl)propanoic acid is poised to play an increasingly important role in addressing some of today's most pressing scientific challenges.